Cas no 387358-55-6 (5-(3-Fluorophenyl)isoxazole)

• Product Name: 5-(3-Fluorophenyl)isoxazole
• CAS No: 387358-55-6
• MF: C₉H₆FNO
• MW: 163.148445606232
• CID: 298748
• PubChem ID: 2774715
• Update Time: 2025-04-19

5-(3-Fluorophenyl)isoxazole Chemical and Physical Properties

Names and Identifiers

• Isoxazole,5-(3-fluorophenyl)-
• Isoxazole, 5-(3-fluorophenyl)- (9CI)
• 5-(2-Fluorophenyl)isoxazole
• 5-(3-fluorophenyl)Isoxazole
• CS-0451987
• R(+)-BACLOFENHYDROCHLORIDE
• 387358-55-6
• SCHEMBL1010173
• 5-(3-fluorophenyl)-1,2-oxazole
• MFCD02183543
• AKOS006229209
• 5-(3-Fluorophenyl)isoxazole

• MDL： MFCD02183543
• Inchi： 1S/C9H6FNO/c10-8-3-1-2-7(6-8)9-4-5-11-12-9/h1-6H
• InChI Key： VVZUMUHSTOCPTH-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1=CC=NO1

Computed Properties

• Exact Mass: 163.04338
• Monoisotopic Mass: 163.043341977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Boiling Point: 68-70℃/0.3mm
• PSA: 26.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes